![molecular formula C8H5NO4 B126503 5-(Furan-2-yl)-1,3-oxazole-4-carboxylic acid CAS No. 143659-16-9](/img/structure/B126503.png)
5-(Furan-2-yl)-1,3-oxazole-4-carboxylic acid
Overview
Description
5-(Furan-2-yl)-1,3-oxazole-4-carboxylic acid (FOCA) is a heterocyclic compound that has been extensively studied for its potential applications in organic synthesis, drug development, and materials science. FOCA has been used as a starting material for the synthesis of various heterocyclic compounds, and it has been found to have a wide range of biological activities, including anti-inflammatory, anti-cancer, and anti-microbial effects.
Scientific Research Applications
Conversion of Biomass to Valuable Chemicals
Furan derivatives, including 5-(Furan-2-yl)-1,3-oxazole-4-carboxylic acid, are pivotal in converting plant biomass into a plethora of industrially significant chemicals. These compounds serve as versatile intermediates in synthesizing monomers, polymers, fuels, and various functional materials, offering sustainable alternatives to fossil-based resources. Notably, derivatives like 5-Hydroxymethylfurfural (HMF) have emerged as critical platform chemicals, underpinning the development of renewable carbon sources for the chemical industry (Chernyshev et al., 2017).
Synthesis of Novel Pharmaceutical Compounds
The oxazole and furan moieties are integral in medicinal chemistry, contributing to the synthesis of compounds with diverse biological activities. For instance, furanyl- and thienyl-substituted nucleobases and nucleosides exhibit significant antiviral, antitumor, and antimycobacterial properties. These findings underscore the therapeutic potential of furan-based scaffolds in drug development (Ostrowski, 2022).
Advances in Catalytic Synthesis
The catalytic synthesis of 1,3-oxazole derivatives, including those with furan rings, is a focal point of contemporary research. These efforts aim to develop new methodologies for synthesizing oxazole derivatives, which are fundamental in pharmaceutical, agrochemical, and material sciences. The exploration of metal-dependent synthetic methodologies highlights the versatility and broad utility of the 1,3-oxazole scaffold (Shinde et al., 2022).
Exploration of Heterocyclic Chemistry
Heterocyclic compounds, including oxazoles and furans, are essential in the design of bioactive molecules. These compounds are investigated for their potential in various pharmacological domains, such as antimicrobial, anti-inflammatory, and anticancer activities. The structural diversity and reactivity of these heterocycles make them valuable tools in the discovery of new therapeutic agents (Kaur et al., 2018; Kushwaha & Kushwaha, 2021).
Future Directions
Furan compounds have wide applications in various fields, including therapeutics, photovoltaics, dyes and pigments, corrosion inhibitors, food antioxidants, sustainable chemistry, and agrochemicals . Therefore, the study and development of furan derivatives, including “5-(Furan-2-yl)-1,3-oxazole-4-carboxylic acid”, could have significant potential in these areas.
Mechanism of Action
Target of Action
Furan derivatives have been known to exhibit a wide range of biological activities . For instance, some furan-containing compounds have been used as medicines in various disease areas .
Mode of Action
Furan derivatives are known to interact with their targets in a variety of ways, leading to changes in cellular processes .
Biochemical Pathways
Furan derivatives are known to influence a variety of biochemical pathways .
Result of Action
Furan derivatives are known to have a broad spectrum of biological activities .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of a compound. Factors such as pH, temperature, and the presence of other compounds can affect the activity of 5-(Furan-2-yl)-1,3-oxazole-4-carboxylic acid .
properties
IUPAC Name |
5-(furan-2-yl)-1,3-oxazole-4-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5NO4/c10-8(11)6-7(13-4-9-6)5-2-1-3-12-5/h1-4H,(H,10,11) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CCXPRYRXBDOPCD-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=COC(=C1)C2=C(N=CO2)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5NO4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00650362 | |
Record name | 5-(Furan-2-yl)-1,3-oxazole-4-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00650362 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
179.13 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
143659-16-9 | |
Record name | 5-(2-Furanyl)-4-oxazolecarboxylic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=143659-16-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 5-(Furan-2-yl)-1,3-oxazole-4-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00650362 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 5-(furan-2-yl)-1,3-oxazole-4-carboxylic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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